2-(1H-imidazol-1-yl)pyridine-4-carboxylic acid hydrochloride
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Overview
Description
“2-(1H-imidazol-1-yl)pyridine-4-carboxylic acid hydrochloride” is a chemical compound with the molecular formula C9H8ClN3O2 . It is used in proteomics research .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H9N3O2.ClH/c1-7-11-4-5-13(7)9-6-8(10(14)15)2-3-12-9;/h2-6H,1H3,(H,14,15);1H . This indicates the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound has a molecular weight of 225.63 . It is a powder at room temperature .Scientific Research Applications
1. Synthesis and Structural Studies
- Compounds related to 2-(1H-imidazol-1-yl)pyridine-4-carboxylic acid hydrochloride have been used in various synthesis and structural studies. For instance, they are utilized in the functionalization reactions of carboxylic acids and acid chlorides, leading to the formation of different products such as 3H-imidazo[4,5-b]pyridine derivatives, as seen in a study by Yıldırım, Kandemirli, and Demir (2005) (Yıldırım, Kandemirli, & Demir, 2005).
2. Coordination Frameworks and Crystal Structures
- Research has demonstrated that derivatives of this compound can form complex structures with metals. Deng, Peng, and Huang (2013) synthesized a silver(I) coordination framework with diamondoid topology using a derivative of 2-(1H-imidazol-1-yl)pyridine-4-carboxylic acid (Deng, Peng, & Huang, 2013). Similarly, Zheng et al. (2012) studied coordination polymers based on this compound, exploring their structures and properties (Zheng, Cai, Wen, Fan, & Zhang, 2012).
3. Luminescent Properties and Applications
- The luminescent properties of these compounds and their derivatives have also been a subject of interest. For example, Zhang et al. (2013) investigated the luminescent properties of Cd(II) coordination polymers based on a similar compound (Zhang, Xin, Yu, Gao, Wang, Yang, Qu, & Zhang, 2013).
4. Anticorrosive and Surface Applications
- There's research indicating the potential use of these compounds in anticorrosive applications. Zhang, Li, Wang, Liu, Gu, and Wu (2018) described the use of a derivative as a corrosion inhibitor for mild steel in acidic media (Zhang, Li, Wang, Liu, Gu, & Wu, 2018).
5. Synthesis and Biological Study
- The compound and its derivatives have been synthesized for various biological studies. Ladani et al. (2009) synthesized derivatives of the compound and evaluated their antimicrobial activities (Ladani, Tala, Akbari, Dhaduk, & Joshi, 2009).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that imidazole-containing compounds, which include this compound, have a broad range of biological properties . They are the core of some natural products such as histidine, purine, histamine, and DNA-based structures .
Mode of Action
Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Biochemical Pathways
Imidazole derivatives are known to interact with various biochemical pathways due to their broad range of biological activities .
Pharmacokinetics
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents , which may influence its absorption and distribution.
Result of Action
Imidazole derivatives are known to show a broad range of biological activities , which suggests that they may have diverse molecular and cellular effects.
Action Environment
The solubility of imidazole in water and other polar solvents suggests that the compound’s action, efficacy, and stability may be influenced by the polarity of the environment.
Properties
IUPAC Name |
2-imidazol-1-ylpyridine-4-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3O2.ClH/c13-9(14)7-1-2-11-8(5-7)12-4-3-10-6-12;/h1-6H,(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXXPOAQQCDLRLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1C(=O)O)N2C=CN=C2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1193389-34-2 |
Source
|
Record name | 2-(1H-imidazol-1-yl)pyridine-4-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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